Cas no 905683-49-0 (N-benzyl-2-{6-methyl-4-oxo-3-(2-phenylethyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide)

• Product Name: N-benzyl-2-{6-methyl-4-oxo-3-(2-phenylethyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
• CAS No: 905683-49-0
• MF: C₂₄H₂₅N₃O₂S₂
• MW: 451.604202985764
• CID: 6103660
• PubChem ID: 5098853
• Update Time: 2025-08-03

N-benzyl-2-{6-methyl-4-oxo-3-(2-phenylethyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{6-methyl-4-oxo-3-(2-phenylethyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
• Acetamide, N-(phenylmethyl)-2-[[3,4,6,7-tetrahydro-6-methyl-4-oxo-3-(2-phenylethyl)thieno[3,2-d]pyrimidin-2-yl]thio]-
• 905683-49-0
• F0612-0432
• N-benzyl-2-{[6-methyl-4-oxo-3-(2-phenylethyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• N-benzyl-2-((6-methyl-4-oxo-3-phenethyl-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• N-benzyl-2-[[6-methyl-4-oxo-3-(2-phenylethyl)-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• AKOS024587581

• Inchi： 1S/C24H25N3O2S2/c1-17-14-20-22(31-17)23(29)27(13-12-18-8-4-2-5-9-18)24(26-20)30-16-21(28)25-15-19-10-6-3-7-11-19/h2-11,17H,12-16H2,1H3,(H,25,28)
• InChI Key： FTVYGLLWFIORKZ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1N(CCC2=CC=CC=C2)C(=O)C2SC(C)CC=2N=1

Computed Properties

• Exact Mass: 451.13881940g/mol
• Monoisotopic Mass: 451.13881940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 14.67±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-benzyl-2-{6-methyl-4-oxo-3-(2-phenylethyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide

Introduction to N-benzyl-2-{6-methyl-4-oxo-3-(2-phenylethyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide (CAS No. 905683-49-0)

N-benzyl-2-{6-methyl-4-oxo-3-(2-phenylethyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide is a highly specialized chemical compound with significant implications in the field of pharmaceutical research and development. This compound, identified by its CAS number 905683-49-0, belongs to a class of molecules known for their structural complexity and potential biological activity. The intricate structure of this compound includes a thieno[3,2-d]pyrimidine core, which is a fused heterocyclic system consisting of thiophene and pyrimidine rings. This particular arrangement of rings endows the molecule with unique electronic and steric properties that make it a valuable candidate for further investigation in medicinal chemistry.

The< strong>N-benzyl group attached to the acetamide moiety introduces additional functionality that can influence the compound's solubility, metabolic stability, and interactions with biological targets. The presence of a< strong>6-methyl-4-oxo substituent on the thieno[3,2-d]pyrimidine ring further enhances the complexity of the molecule, potentially affecting its reactivity and biological efficacy. Moreover, the< strong>3-(2-phenylethyl) group adds another layer of structural diversity, which can be crucial in modulating the compound's pharmacokinetic profile.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Thieno[3,2-d]pyrimidines, in particular, have been extensively studied for their roles in various biological processes. Research has shown that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in N-benzyl-2-{6-methyl-4-oxo-3-(2-phenylethyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide makes it a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of different functional groups allows for fine-tuning of its properties to optimize interactions with biological targets. For instance, the< strong>N-benzyl group can serve as a handle for further chemical modifications, enabling researchers to explore new derivatives with enhanced potency or selectivity. Similarly, the< strong>thieno[3,2-d]pyrimidine core provides a versatile platform for studying structure-activity relationships (SAR).

The< strong>6-methyl-4-oxo and< strong>3-(2-phenylethyl) substituents contribute to the compound's overall complexity and may play critical roles in determining its biological activity. The methyl group at position 6 can influence electron distribution across the ring system, while the phenylethyl group at position 3 can introduce steric hindrance or electronic effects that modulate binding affinity. These features make N-benzyl-2-{6-methyl-4-oxo-3-(2-phenylethyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

In addition to its structural complexity, this compound has shown promise in preliminary pharmacological studies. Researchers have been exploring its potential effects on various disease pathways by evaluating its interactions with enzymes and receptors relevant to conditions such as cancer and inflammation. The sulfanyl group at position 2 of the thieno[3,2-d]pyrimidine ring is particularly noteworthy as it can participate in hydrogen bonding or other forms of interaction with biological targets. This feature may enhance the compound's binding affinity and selectivity.

The synthesis of N-benzyl-2-{6-methyl-4-oxysoxindole derivative}acetamide involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to construct the thieno[3,2-d]pyrimidine core efficiently. These methods often involve cyclization reactions that form the heterocyclic system while introducing other functional groups in subsequent steps. The final product is obtained after purification processes such as column chromatography or recrystallization.

The pharmacokinetic properties of this compound are also under investigation to assess its potential as a drug candidate. Factors such as solubility bioavailability metabolic stability are critical considerations when evaluating a molecule's suitability for therapeutic use. Researchers are using computational models experimental techniques to predict how N-benzyl derivative will behave within living systems.

The future directions for research on N-benzyl derivative include exploring its mechanisms of action investigating new derivatives expanding applications across different therapeutic areas. Collaborations between academia industry will be essential in translating laboratory findings into clinical applications that benefit patients worldwide.